Cas no 88090-08-8 (1-Butanol, 4-(hexadecylamino)-)

• Product Name: 1-Butanol, 4-(hexadecylamino)-
• CAS No: 88090-08-8
• MF: C₂₀H₄₃NO
• MW: 313.561526536942
• CID: 645697
• PubChem ID: 13122240
• Update Time: 2025-04-19

1-Butanol, 4-(hexadecylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-(hexadecylamino)-
• 4-(hexadecylamino)butan-1-ol
• SCHEMBL10822962
• DTXSID40519545
• 88090-08-8

• Inchi： 1S/C20H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20-22/h21-22H,2-20H2,1H3
• InChI Key： ZLRSMJMEMQXJDX-UHFFFAOYSA-N
• SMILES： OCCCCNCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 313.334464995g/mol
• Monoisotopic Mass: 313.334464995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 19
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 32.3Ų